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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B15622824 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling DL-m-Tyrosine-d3, including detailed operational and disposal plans.

By adhering to these procedural, step-by-step instructions, you can minimize risks and maintain

a secure workspace.

Personal Protective Equipment (PPE) and
Engineering Controls
While DL-m-Tyrosine-d3 and its non-deuterated analog, DL-Tyrosine, are not classified as

hazardous substances, it is crucial to follow standard laboratory safety practices.[1][2]

Adherence to proper personal protective equipment (PPE) protocols and the use of

engineering controls are fundamental to safe handling.

Minimum PPE Requirements:

Eye Protection: Safety glasses with side shields are the minimum requirement.[3][4] For

tasks with a splash hazard, it is recommended to use goggles and a face shield in addition to

safety glasses.[3]

Hand Protection: Disposable nitrile gloves are recommended for incidental contact.[3] If

prolonged contact or immersion is anticipated, heavier-duty gloves should be considered.

Always remove gloves and wash your hands after handling the substance.[5]
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Body Protection: A standard laboratory coat should be worn to protect against spills.[3][5]

Footwear: Closed-toe shoes are mandatory in a laboratory setting to protect from spills and

falling objects.[3][5]

Engineering Controls:

Ventilation: Work in a well-ventilated area.[6] For procedures that may generate dust, a fume

hood should be used.[6]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the work area.[7]

Operational Procedures for Safe Handling
A systematic approach to handling DL-m-Tyrosine-d3 will minimize the risk of exposure and

contamination.

Step 1: Preparation

Hazard Assessment: Before beginning work, review the Safety Data Sheet (SDS) and

conduct a risk assessment for the specific procedures you will be performing.[5]

Gather Materials: Assemble all necessary equipment and reagents, including DL-m-
Tyrosine-d3, solvents, and any other required chemicals.

Don PPE: Put on all required personal protective equipment as outlined above.

Step 2: Weighing and Transfer

Designated Area: Conduct all weighing and transfers of the solid material in a designated

area, such as a weighing station or within a fume hood, to contain any potential dust.

Avoid Dust Generation: Handle the solid material carefully to minimize the creation of dust.

Clean Up Spills Promptly: In the event of a spill, follow the spill cleanup procedures outlined

below.
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Step 3: Solution Preparation

Solvent Selection: Use appropriate deuterated solvents to maintain the isotopic purity of the

compound.[8]

Dissolving: When dissolving the solid, add it slowly to the solvent to avoid splashing.

Step 4: Post-Handling

Decontamination: Clean all glassware and equipment that came into contact with DL-m-
Tyrosine-d3.

Hand Washing: Wash your hands thoroughly with soap and water after removing your

gloves.

Spill and Emergency Procedures
In the event of an accidental release, follow these procedures.

Spill Cleanup:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure it is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it in a labeled container for disposal.

Cleaning: Clean the spill area with a wet cloth or paper towels to remove any remaining

residue.

Disposal: Dispose of all cleanup materials as chemical waste.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] If irritation persists, seek medical

attention.[7]
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Skin Contact: Wash the affected area with soap and water.[7]

Inhalation: Move the affected person to fresh air.[7] If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration.[7] Seek medical attention if you feel unwell.[7]

Ingestion: Do NOT induce vomiting.[2] Wash out the mouth with water and seek medical

attention.[2]

Disposal Plan
Proper disposal of DL-m-Tyrosine-d3 and its containers is essential to prevent environmental

contamination.

Waste Identification and Segregation:

Collect waste DL-m-Tyrosine-d3 and any contaminated materials (e.g., gloves, weighing

paper) in a designated, clearly labeled, and sealed container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

Disposal Method:

Dispose of the chemical waste through your institution's hazardous waste disposal program.

[7] Follow all local, state, and federal regulations for chemical waste disposal.

Empty containers should be rinsed and disposed of according to institutional guidelines.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of L-Tyrosine, the non-

deuterated analog of DL-m-Tyrosine-d3.
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Property Value Reference

Molecular Formula C9H11NO3

Molecular Weight 181.19 g/mol

Melting Point 344 °C (decomposes)

Flash Point 176 °C (Closed Cup)

Solubility in Water 0.45 g/L (25 °C) [9]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of DL-m-
Tyrosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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